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Compound of Interest

1,2,3-Trichloro-5-
Compound Name: _
(trifluoromethyl)benzene

cat. No.: B1301039

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
disposal of chlorinated aromatic hydrocarbons in a laboratory setting. These compounds, which
include polychlorinated biphenyls (PCBs), dioxins, and chlorinated benzenes, are recognized
for their persistence in the environment and potential toxicity. Adherence to strict safety
protocols is paramount to protect laboratory personnel and the surrounding environment.

Hazard Identification and Risk Assessment

Chlorinated aromatic hydrocarbons are a class of synthetic organic compounds characterized
by a benzene ring structure with one or more chlorine atoms attached. Many of these
compounds are classified as persistent organic pollutants (POPs) due to their resistance to
degradation.

1.1 Health Hazards:

Exposure to chlorinated aromatic hydrocarbons can occur through inhalation, skin absorption,
and ingestion.[1] Potential health effects range from skin irritation, such as chloracne, to more
severe conditions affecting the liver, reproductive system, and central nervous system.[1]
Several compounds in this class are considered potential human carcinogens.[1]

1.2 Physical and Chemical Hazards:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1301039?utm_src=pdf-interest
https://www.emsl.com/PDFDocuments/Marketing/Example_report_02_2019_NIOSH__OSHA.pdf
https://www.emsl.com/PDFDocuments/Marketing/Example_report_02_2019_NIOSH__OSHA.pdf
https://www.emsl.com/PDFDocuments/Marketing/Example_report_02_2019_NIOSH__OSHA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENGHE

While many chlorinated aromatic hydrocarbons are stable compounds, they can decompose
under high temperatures, such as in a fire, to produce highly toxic fumes and gases, including
hydrogen chloride and chlorine.[2] Some are combustible liquids.[2]

Exposure Limits and Physical Properties

The following tables summarize the occupational exposure limits set by various regulatory
bodies and key physical properties for common chlorinated aromatic hydrocarbons.

Table 1: Occupational Exposure Limits for Selected Chlorinated Aromatic Hydrocarbons

) NIOSH REL
Chemical OSHA PEL (8- ACGIH TLV (8-
CAS Number (Up to 10-hour
Name hour TWA) hour TWA)
TWA)
Polychlorinated
Biphenyls . .
53469-21-9 1 mg/m3 (skin) 0.001 mg/m3 Not Established
(PCBs, 42%
Chlorine)
Polychlorinated
Biphenyls ) )
11097-69-1 0.5 mg/m3 (skin) 0.001 mg/m3 Not Established
(PCBs, 54%
Chlorine)
O- g g
] 95-50-1 50 ppm (Ceiling) 50 ppm (Ceiling) 25 ppm
Dichlorobenzene
Potential
p. 106-46-7 75 ppm occupational 10 ppm
Dichlorobenzene )
carcinogen
124 120-82-1 None 5 ppm (Ceiling) 5 ppm (Ceiling)
-82- m (Ceilin m (Ceilin
Trichlorobenzene Established PP J PP J
1,2,3- None None None
87-61-6
Trichlorobenzene Established Established Established

Table 2: Physical Properties of Selected Chlorinated Aromatic Hydrocarbons
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Vapor
) Molecular - .
Chemical Molecular . Boiling Point Pressure
Weight ( g/mol
Name Formula ) (°C) (mmHg @
25°C)
O_
CeHaCl2 147.00 180.5 15
Dichlorobenzene
b CoHaCla 147.00 174 0.6
Dichlorobenzene
1,2,4-
] CeHsCls 181.45 2135 0.05
Trichlorobenzene
1,2,3-
CeHsCls 181.45 218.5 0.03

Trichlorobenzene

Safe Handling Procedures

A multi-layered approach to safety is essential when working with chlorinated aromatic
hydrocarbons. This includes engineering controls, administrative controls, and personal
protective equipment.

3.1 Engineering Controls:

o Fume Hood: All work with volatile chlorinated aromatic hydrocarbons or procedures that may
generate aerosols must be conducted in a certified chemical fume hood.

» Ventilation: Ensure adequate general laboratory ventilation to minimize the accumulation of
vapors.

3.2 Administrative Controls:

o Designated Work Area: Establish a designated area for handling chlorinated aromatic
hydrocarbons. Clearly label this area with appropriate warning signs.

o Standard Operating Procedures (SOPs): Develop and implement detailed SOPs for all
procedures involving these compounds.
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» Training: All personnel handling these materials must receive documented training on the
hazards, safe handling procedures, and emergency protocols.

3.3 Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves. Viton, Silver Shield/4H, and multi-layer
laminates are generally recommended for chlorinated aromatic hydrocarbons. Always
consult the glove manufacturer's compatibility chart for specific chemicals.

» Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn when
there is a significant risk of splashing.

o Lab Coat: A lab coat or other protective clothing is required to prevent skin contact.

e Respirator: For situations with potential for high vapor concentrations or spills, a respirator
with cartridges suitable for organic vapors may be necessary.[3] All respirator use must be in
accordance with a comprehensive respiratory protection program.
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Safe Handling Workflow

Preparation
- Review SDS and SOPs
- Don appropriate PPE

i

Work in Designated Area
- Use chemical fume hood
- Minimize quantities

N

Proper Storage Decontamination
- Tightly sealed containers - Clean work surfaces
- Segregated storage - Decontaminate equipment

i

Waste Disposal
- Segregate waste streams
- Label waste containers
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Spill Occurs

Assess Spill
- Identify material
- Estimate quantity

Manageable by lab staff \ Unmanageable

Minor Spill Major Spill

4 Minor SpiIIvResponse N\ ( Major SpiiResponse h

Alert Personnel Evacuate Area
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Don PPE Isolate Area
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Contain & Absorb Alert Emergency Services
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Collect Waste Provide Information
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Decontaminate Area
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Report Spill
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Waste Disposal Pathway

Waste Generation
- Unused chemicals
- Contaminated materials

l

Waste Segregation
- Halogenated vs. non-halogenated
- Liquid vs. solid

l

Containerization
- Compatible containers
- Tightly sealed

l

Labeling
- "Hazardous Waste"
- Chemical contents

l

Temporary Storage
- Designated satellite accumulation area
- Secondary containment

l

Scheduled Pickup

- Contact Environmental Health & Safety
o /
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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